[(1R)-1-carboxy-2-chloroethyl]azanium;chloride

• IUPAC Name: [(1R)-1-carboxy-2-chloroethyl]azanium;chloride
• InChI: InChI=1S/C3H6ClNO2.ClH/c4-1-2(5)3(6)7;/h2H,1,5H2,(H,6,7);1H/t2-;/m0./s1
• InChI Key: IENJPSDBNBGIEL-DKWTVANSSA-N
• Canonical SMILES: C(C(C(=O)O)[NH3+])Cl.[Cl-]
• Isomeric SMILES: C([C@@H](C(=O)O)[NH3+])Cl.[Cl-]
• Molecular Formula: C3H7Cl2NO2
• Molecular Weight: 160.00 g/mol

Description

[(1R)-1-carboxy-2-chloroethyl]azanium;chloride is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

The preparation of [(1R)-1-carboxy-2-chloroethyl]azanium;chloride involves specific synthetic routes and reaction conditions. One common method includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules in body fluids . This technique requires careful sample preparation to ensure accurate and robust results. Additionally, the preparation of this compound may involve the use of hazardous chemicals, necessitating appropriate safety measures .

Chemical Reactions Analysis

[(1R)-1-carboxy-2-chloroethyl]azanium;chloride undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include phosgene and imidazole under anhydrous conditions . The major products formed from these reactions depend on the specific reagents and conditions used. For example, the reaction of phosgene with imidazole results in the formation of imidazolium chloride and a crystalline product .

Scientific Research Applications

[(1R)-1-carboxy-2-chloroethyl]azanium;chloride has a wide range of scientific research applications. In chemistry, it is used for the synthesis of peptides and other organic compounds . In biology, it plays a role in the study of small molecule interactions and their effects on biological systems. In medicine, this compound is utilized in the development of new drugs and therapeutic agents. Industrially, it is employed in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of [(1R)-1-carboxy-2-chloroethyl]azanium;chloride involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor or activator of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

[(1R)-1-carboxy-2-chloroethyl]azanium;chloride can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. For example, compounds with similar molecular weights or functional groups may exhibit analogous behaviors in chemical reactions and biological interactions . this compound may possess distinct characteristics that make it particularly valuable for certain applications.